Cas no 621-64-7 (N-Nitrosodipropylamine)
N-Nitrosodipropylamine structure
N-Nitrosodipropylamine Properties
Names and Identifiers
-
- 1-Propanamine,N-nitroso-N-propyl-
- N,N-dipropylnitrous amide
- N-Nitrosodi-n-propylamine
- N-Nitrosodi-n-propylamine Solution
- N-Nitrosodipropylami
- N-Nitrosodipropylamine
- N-NITROSODIPROPYLAMINE,YELLOW OIL
- Di-N-propylnitrosamine
- Di-n-propylnitrosoamine
- Dipropylamine, N-nitroso-
- Dipropylnitrosamine
- DPN
- DPNA
- N,N-Dipropylnitrosamine
- NDPA
- Nitrosodipropylamine
- N-Nitroso-N-propyl-1-propanamine
- NSC 133
- Propanamine, N-nitroso-N-propyl-
- Propylamine, N-nitroso-N-di-
- Rcra waste number U111
- N-Nitroso-N-propylamine
- Tox21_300388
- CHEMBL166242
- Propylamine, NnitrosoNdi
- n-nitroso-di-n-propylamine
- N,N-DIPROPYLNITROSOAMINE
- N-Nitroso-N-di-n-propylamine
- N-NITROSODI-N-PROPYLAMINE [HSDB]
- N-Nitroso(di-n-propyl)amine
- N-NITROSODI-N-PROPYLAMINE [IARC]
- N-propyl-N-nitrosopropylamine
- NNitrosoNpropyl1propanamine
- NNitrosodinpropylamine
- N-Nitrosodi-(n-propyl)amine
- NCGC00259409-01
- N0444
- 2-Oxo-1,1-dipropylhydrazine #
- MFCD00013891
- 621-64-7
- Dinpropylnitrosamine
- N-NITROSODI-N-PROPYLAMINE
- RCRA waste number U111
- 2-Oxo-1,1-dipropylhydrazine
- Propanamine, NnitrosoNpropyl
- CHEBI:82358
- BRN 1752621
- NCGC00254369-01
- N-nitroso-N-propylpropan-1-amine
- 2920IH58NC
- WLN: ONN3&3
- N-nitroso-N-dipropylamine
- dipropyl-nitroso-amine
- nitrous dipropylamide
- N-Nitroso-di-n-propylamine 100 microg/mL in Methanol
- NCGC00248016-01
- NSC-133
- BS-44103
- AKOS015902684
- N-NITROSODI-N-PROPYLAMINE (IARC)
- EINECS 210-698-0
- NSC133
- NNitrosodipropylamine
- HSDB 5108
- Tox21_201860
- DTXSID6021032
- N,NDipropylnitrosamine
- D91709
- Q22138395
- 1-Propan-1,1,2,2,3,3,3-d7-amine, N-nitroso-N-(propyl-d7)-
- propylamine, N-nitroso-N-di
- Dipropylamine, Nnitroso
- N-Nitroso di-n-propylamine
- dipropyl nitrosamine
- UNII-2920IH58NC
- NS00000640
- N-Nitroso di n-Propyl amine
- 1-Propanamine, N-nitroso-N-propyl-
- CAS-621-64-7
- DTXCID801032
- CCRIS 271
- EN300-7475434
- NCGC00248016-02
- Di-n-propylnitrosamine
- C19279
- N-Nitrosodi-n-propylamine, analytical standard
- N,NDinpropylnitrosamine
- SCHEMBL606823
- Dinpropylnitrosoamine
- 1Propanamine, NnitrosoNpropyl
- DB-054082
- RCRA waste no. U111
- N,N-Di-n-propylnitrosamine
- SY053505
- +Expand
-
- MFCD00013891
- YLKFDHTUAUWZPQ-UHFFFAOYSA-N
- InChI=1S/C6H14N2O/c1-3-5-8(7-9)6-4-2/h3-6H2,1-2H3
- CCCN(CCC)N=O
Computed Properties
- 130.11072
- 0
- 1
- 5
- 130.110613
- 9
- 69.5
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 32.7
Experimental Properties
- log Kow = 1.360
- 32.67
- 1.4468 (589.3 nm 20 ºC)
- 113°C/40mmHg(lit.)
- No data available
- Fahrenheit: 50 ° f
Celsius: 10 ° c - 5000 μg/mL in methanol
- Yellow transparent liquid.
- Slightly soluble in water, miscible in ether \ ether
- 0.9160 g/cm3 (20 ºC)
N-Nitrosodipropylamine Price
N-Nitrosodipropylamine Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:621-64-7)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:621-64-7)
TANG SI LEI
15026964105
2881489226@qq.com
N-Nitrosodipropylamine Related Literature
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Sofia Lindahl,Cathrine Brecke Gundersen,Elsa Lundanes Environ. Sci.: Processes Impacts 2014 16 1825
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Fujian Liu,Yanping Xian,Jiwen Chen,Hao Dong,Huidi Liu,Xindong Guo,Manying Chen,He Li Anal. Methods 2016 8 4245
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Lorenza Schettino,Juan L. Benedé,Alberto Chisvert RSC Adv. 2023 13 2963
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Maria José Farré,Sara Insa,Aaron Lamb,Cristian Cojocariu,Wolfgang Gernjak Environ. Sci.: Water Res. Technol. 2020 6 210
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Minghui Zheng,Chengguang Fu,Hongda Xu Analyst 1993 118 269
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Xiaofang Zeng,Weidong Bai,Yanping Xian,Hao Dong,Donghui Luo Anal. Methods 2016 8 5248
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Hua Zhou,Qin Huang,Xianglun Wu,Bindong Zhan,Dongyang Chen,Meikang Lei,Hao Zhang Anal. Methods 2022 14 2249
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Beibei Zhang,Qiming Xian,Gang Yang,Tingting Gong,Aimin Li,Jianfang Feng RSC Adv. 2015 5 83682
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Keiko Inami,Kyohei Yoshimitsu,Hideaki Seino,Masataka Mochizuki Toxicol. Res. 2013 2 397
-
Wenbiao Jin,Jin Zhou,Baiyang Chen,Xiaoshan Zhu,Chongwei Cui J. Environ. Monit. 2012 14 2990
Recommended suppliers
Amadis Chemical Company Limited
(CAS:621-64-7)N-Nitrosodipropylamine
99%/99%
10g/25g
177.0/225.0